Cas no 2227708-47-4 ((2R)-4-(4-chloro-3-nitrophenyl)butan-2-amine)

• Product Name: (2R)-4-(4-chloro-3-nitrophenyl)butan-2-amine
• CAS No: 2227708-47-4
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 5992492
• PubChem ID: 165637455
• Update Time: 2025-05-19

(2R)-4-(4-chloro-3-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4-chloro-3-nitrophenyl)butan-2-amine
• EN300-1985099
• 2227708-47-4

• Inchi： 1S/C10H13ClN2O2/c1-7(12)2-3-8-4-5-9(11)10(6-8)13(14)15/h4-7H,2-3,12H2,1H3/t7-/m1/s1
• InChI Key： YFYSLUZGSCKAER-SSDOTTSWSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])CC[C@@H](C)N

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on (2R)-4-(4-chloro-3-nitrophenyl)butan-2-amine

Introduction to (2R)-4-(4-chloro-3-nitrophenyl)butan-2-amine and Its Significance in Modern Chemical Biology

CAS No. 2227708-47-4 corresponds to the compound (2R)-4-(4-chloro-3-nitrophenyl)butan-2-amine, a molecule that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound, characterized by its specific stereochemistry and aromatic substituents, has opened new avenues in drug discovery and molecular research.

The< strong> (2R)-configuration at the butan-2-amine moiety plays a crucial role in determining the biological activity of this compound. Stereoisomers are known to exhibit distinct pharmacological profiles, and the (R)-enantiomer has been particularly studied for its potential therapeutic benefits. The presence of both< strong> 4-chloro-3-nitrophenyl and< strong> butan-2-amine functional groups contributes to its complex interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the properties of chiral amines. The< strong> 4-chloro-3-nitrophenyl group, in particular, is known for its ability to modulate enzyme activity and receptor binding. This has led to its incorporation into various drug candidates targeting neurological disorders, inflammatory diseases, and cancer. The< strong> CAS No. 2227708-47-4 compound represents a significant advancement in this area, offering a unique scaffold for structure-based drug design.

The< strong> butan-2-amine moiety is another critical feature of this compound, contributing to its solubility and bioavailability. This group is frequently found in bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The (R)-configuration of the amine further enhances its potential by optimizing binding affinity and selectivity. These characteristics make< strong> (2R)-4-(4-chloro-3-nitrophenyl)butan-2-amine an attractive candidate for further development into a lead compound for novel therapeutics.

The synthesis of< strong> CAS No. 2227708-47-4 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantioselectivity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Advances in synthetic methodologies have made it possible to produce such complex molecules with increasing efficiency, paving the way for rapid drug discovery pipelines.

In the realm of medicinal chemistry, the< strong> 4-chloro-3-nitrophenyl group serves as a versatile pharmacophore, capable of interacting with a wide range of biological targets. This motif has been successfully incorporated into numerous drug candidates that have advanced into clinical trials. The combination of this group with the< strong> butan-2-amine moiety in< strong> (2R)-4-(4-chloro-3-nitrophenyl)butan-2-amine suggests potential applications in treating various diseases by modulating key biological pathways.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit potent activity against certain enzymes and receptors implicated in human diseases. The stereochemical purity of the (R)-enantiomer is particularly important, as it ensures that the observed biological effects are not influenced by racemic impurities. This high level of purity is essential for reliable pharmacological testing and eventual clinical application.

The development of high-throughput screening technologies has enabled researchers to rapidly assess the activity of compounds like< strong> CAS No. 2227708-47-4. These technologies allow for the identification of hits that can be further optimized into lead compounds through structure-based drug design approaches. The unique combination of functional groups in this molecule makes it a valuable starting point for such investigations.

In conclusion, the compound identified by< strong>CAS No. 2227708-47-4, specifically< strong>(2R)-4-(4-chloro-3-nitrophenyl)butan-2-amine, represents a significant advancement in chemical biology and drug discovery. Its unique structural features, including the< strong>(2R)-configuration at the amine group and the presence of both< strong> 4-chloro-3-nitrophenyl and< strong> butan-2-aminemotifs, make it a promising candidate for further development into novel therapeutic agents. Continued research into this compound will likely yield valuable insights into disease mechanisms and lead to innovative treatments for various human conditions.